Cas no 424798-17-4 (4-5-(4-chlorophenyl)furan-2-carbonylmorpholine)

• Product Name: 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine
• CAS No: 424798-17-4
• MF: C₁₅H₁₄ClNO₃
• MW: 291.729563236237
• CID: 6305346
• PubChem ID: 829523
• Update Time: 2025-06-08

4-5-(4-chlorophenyl)furan-2-carbonylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine
• CBMicro_024456
• Z71411742
• 4-[5-(4-CHLOROPHENYL)FURAN-2-CARBONYL]MORPHOLINE
• Oprea1_337956
• CHEMBL400960
• CCG-13679
• [5-(4-chlorophenyl)furan-2-yl]-morpholin-4-ylmethanone
• 424798-17-4
• EN300-18336685
• Oprea1_840380
• [5-(4-chlorophenyl)furan-2-yl](morpholino)methanone
• AKOS001357230
• BIM-0024440.P001
• BDBM50231768

• Inchi： 1S/C15H14ClNO3/c16-12-3-1-11(2-4-12)13-5-6-14(20-13)15(18)17-7-9-19-10-8-17/h1-6H,7-10H2
• InChI Key： HNHRDYWSUVNYTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(C(N2CCOCC2)=O)O1

Computed Properties

• Exact Mass: 291.0662210g/mol
• Monoisotopic Mass: 291.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine

Introduction to 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine and Its Significance in Modern Chemical Research

4-5-(4-chlorophenyl)furan-2-carbonylmorpholine, identified by its CAS number 424798-17-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The combination of a furan ring, a carbonyl group, and a morpholine moiety creates a versatile scaffold that can be modified to explore various biological activities.

The structural features of 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine make it an attractive candidate for further investigation. The presence of a chlorophenyl substituent introduces electronic and steric effects that can influence the compound's reactivity and interactions with biological targets. Additionally, the morpholine ring contributes to solubility and bioavailability, which are critical factors in drug design. These attributes have positioned this compound as a promising lead in the search for new pharmacological interventions.

In recent years, there has been growing interest in exploring the pharmacological potential of furan derivatives due to their diverse biological activities. Studies have demonstrated that furan-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a morpholine group further enhances these properties by improving metabolic stability and oral bioavailability. This combination has made 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine a subject of extensive research in academic and industrial settings.

One of the most compelling aspects of 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine is its potential as a building block for more complex molecules. Medicinal chemists have leveraged this scaffold to design derivatives with enhanced potency and selectivity. For instance, modifications at the chlorophenyl position or the morpholine nitrogen can fine-tune the compound's interactions with specific enzymes or receptors. Such structural modifications are essential in optimizing drug candidates for clinical use.

The synthesis of 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of the furan core, followed by functionalization with a carbonyl group and subsequent morpholine ring formation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies underscore the importance of innovative chemistry in advancing drug development.

Recent studies have explored the biological activity of 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine by evaluating its interactions with various biological targets. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory diseases. Furthermore, its ability to modulate ion channels has been investigated, indicating potential applications in treating neurological disorders. These discoveries highlight the compound's versatility and open up new avenues for therapeutic exploration.

The pharmaceutical industry has taken note of these findings, leading to increased investment in furan-based drug candidates. Companies are collaborating with academic institutions to screen libraries containing derivatives of 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine for novel therapeutic applications. This collaborative approach is accelerating the discovery process and bringing promising candidates closer to clinical trials. The compound's unique structure and demonstrated biological activity make it a cornerstone in modern drug discovery efforts.

As research progresses, the understanding of 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine will continue to expand, revealing new mechanisms of action and potential therapeutic uses. Advances in computational chemistry and high-throughput screening technologies are expected to further enhance the efficiency of identifying lead compounds like this one. The integration of these technologies with traditional experimental methods will streamline the drug development pipeline, ultimately benefiting patients worldwide.

In conclusion, 4-5-(4-chlorophenyl)furan-2-carbonylmorpholine (CAS no 424798-17-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a valuable asset in the quest for new medicines. As research continues to uncover its potential, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.